Cas no 13064-88-5 (Ketone, chloromethyl2-methylcyclohexyl, trans- (8CI))

• Product Name: Ketone, chloromethyl2-methylcyclohexyl, trans- (8CI)
• CAS No: 13064-88-5
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 119254
• Update Time: 2024-01-24

Ketone, chloromethyl2-methylcyclohexyl, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Ketone, chloromethyl2-methylcyclohexyl, trans- (8CI)
• Ketone, chloromethyl 2-methylcyclohexyl, trans- (8CI)

• Inchi： 1S/C9H15ClO/c1-7-4-2-3-5-8(7)9(11)6-10/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： QVGSGASHAWKJOR-HTQZYQBOSA-N
• SMILES： C(CCl)([C@@H]1CCCC[C@H]1C)=O

Computed Properties

• Exact Mass: 174.08125
• Monoisotopic Mass: 174.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07